Cas no 2228519-10-4 (3-(2-methyloxolan-3-yl)oxolane-2,5-dione)

• Product Name: 3-(2-methyloxolan-3-yl)oxolane-2,5-dione
• CAS No: 2228519-10-4
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 5960141
• PubChem ID: 165700308
• Update Time: 2025-06-11

3-(2-methyloxolan-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyloxolan-3-yl)oxolane-2,5-dione
• EN300-1796803
• 2228519-10-4

• Inchi： 1S/C9H12O4/c1-5-6(2-3-12-5)7-4-8(10)13-9(7)11/h5-7H,2-4H2,1H3
• InChI Key： LQLJYEDQPPADAY-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(2-methyloxolan-3-yl)oxolane-2,5-dione

3-(2-Methyloxolan-3-yl)oxolane-2,5-dione: A Comprehensive Overview

The compound 3-(2-methyloxolan-3-yl)oxolane-2,5-dione, identified by the CAS number 2228519-10-4, is a unique organic compound with significant applications in various fields of chemistry. This compound belongs to the class of cyclic ketones and has garnered attention due to its versatile properties and potential uses in organic synthesis, catalysis, and material science. Recent advancements in synthetic methodologies and computational chemistry have further highlighted its importance in modern chemical research.

The molecular structure of 3-(2-methyloxolan-3-yl)oxolane-2,5-dione consists of a five-membered ring system with two ketone groups and a methyl-substituted oxolane moiety. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. Researchers have explored its role as a precursor in the synthesis of complex molecules, particularly in the construction of bioactive compounds and advanced materials.

One of the most notable aspects of this compound is its ability to act as a catalyst in certain organic reactions. Recent studies have demonstrated its effectiveness in promoting enantioselective reactions, which are crucial in the pharmaceutical industry for the production of chiral drugs. The methyl group substitution on the oxolane ring plays a pivotal role in enhancing the selectivity and efficiency of these reactions. This property has positioned 3-(2-methyloxolan-3-yl)oxolane-2,5-dione as a valuable tool in asymmetric catalysis.

In addition to its catalytic applications, this compound has found utility in polymer chemistry. Its cyclic structure allows for the formation of robust polymer networks with tailored mechanical properties. Scientists have investigated its use in creating biodegradable polymers, which are increasingly sought after in sustainable materials development. The integration of 3-(2-methyloxolan-3-yl)oxolane-2,5-dione into polymer systems has shown promise in reducing environmental impact while maintaining performance standards.

The synthesis of 3-(2-methyloxolan-3-yl)oxolane-2,5-dione has been optimized through innovative approaches such as microwave-assisted synthesis and continuous flow chemistry. These methods not only enhance reaction efficiency but also minimize waste generation, aligning with green chemistry principles. The development of scalable synthetic routes has further facilitated its industrial applications.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have revealed that it exhibits interesting fluorescence characteristics under specific conditions, making it a potential candidate for optoelectronic applications. Its ability to emit light upon excitation could pave the way for its use in sensors, imaging agents, and light-emitting devices.

In conclusion, 3-(2-methyloxolan-3-yl)oxolane-2,5-dione, CAS number 2228519-10-4, is a multifaceted compound with a wide range of applications across different domains of chemistry. Its unique structure and functional groups make it an invaluable asset in modern chemical research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, its significance in scientific and technological advancements is expected to grow further.